Cas no 1246820-08-5 (4-Methyl-2-nitroaniline-d6)

4-Methyl-2-nitroaniline-d6 is a deuterated analog of 4-methyl-2-nitroaniline, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. Its stable isotopic incorporation makes it valuable as an internal standard for quantitative analysis, ensuring accuracy in trace-level detection. The compound is particularly useful in pharmaceutical and environmental research, where precise measurement of metabolites or degradation products is critical. High chemical purity and isotopic enrichment ensure reliable performance in method development and validation.

4-Methyl-2-nitroaniline-d6 structure

Product Name:4-Methyl-2-nitroaniline-d6

CAS No:1246820-08-5

MF:C₇H₈N₂O₂

MW:158.187591552734

CID:1062127

PubChem ID:71750485

Update Time:2025-06-07

4-Methyl-2-nitroaniline-d6 Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-2-nitroaniline-d6
- 4-Methyl-2-nitroanil
- 1246820-08-5
- Inchi： 1S/C7H8N2O2/c1-5-2-3-6(8)7(4-5)9(10)11/h2-4H,8H2,1H3/i1D3,2D,3D,4D
- InChI Key： DLURHXYXQYMPLT-RLTMCGQMSA-N
- SMILES： [O-][N+](C1C([2H])=C(C([2H])([2H])[2H])C([2H])=C([2H])C=1N)=O

Computed Properties

Exact Mass: 158.096237978g/mol
Monoisotopic Mass: 158.096237978g/mol
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 71.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 302.9±22.0 °C at 760 mmHg
Flash Point: 137.0±22.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Methyl-2-nitroaniline-d6 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methyl-2-nitroaniline-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M323452-10mg	4-Methyl-2-nitroaniline-d6	1246820-08-5		10mg	$ 190.00	2023-09-07
TRC	M323452-100mg	4-Methyl-2-nitroaniline-d6	1246820-08-5		100mg	$ 1499.00	2023-09-07